![molecular formula C16H16N4O4S B257587 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid](/img/structure/B257587.png)
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid
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Overview
Description
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid, also known as OTAA, is a novel compound that has garnered significant attention in recent years due to its potential applications in scientific research. OTAA is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In
Mechanism of Action
The mechanism of action of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid is not fully understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This compound has been found to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. This compound has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. This compound has also been found to inhibit the growth of cancer cells by suppressing the expression of cyclin D1 and cyclin-dependent kinase 4 (CDK4), which are involved in cell cycle progression. In addition, this compound has been found to have antioxidant activity and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has several advantages for lab experiments. It is easy to synthesize and has high purity and yield. This compound has also been found to have low toxicity and is stable under various conditions. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its effects on normal cells and tissues have not been extensively studied. Further research is needed to determine the optimal concentration and duration of treatment for this compound.
Future Directions
There are several future directions for the study of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid. One direction is to further investigate its mechanism of action and its effects on normal cells and tissues. Another direction is to explore its potential applications in other areas of scientific research, such as neurodegenerative diseases and inflammation. Additionally, the development of this compound derivatives with improved efficacy and specificity could be explored.
Synthesis Methods
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been synthesized using various methods, including the reaction of 2-aminothiazole with ethyl acetoacetate, followed by the reaction of the resulting compound with hydrazine hydrate and 4-oxo-4H-1,3-thiazine-6-carboxylic acid. Another method involves the reaction of 2-aminothiazole with acetyl chloride, followed by the reaction of the resulting compound with hydrazine hydrate and 4-oxo-4H-1,3-thiazine-6-carboxylic acid. The synthesis of this compound using these methods has been reported to have high yields and purity.
Scientific Research Applications
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer activity and can induce apoptosis in cancer cells. This compound has also been found to inhibit the growth of cancer cells by suppressing the expression of certain genes and enzymes. In addition, this compound has been found to have antimicrobial activity against various bacteria and fungi.
properties
Molecular Formula |
C16H16N4O4S |
---|---|
Molecular Weight |
360.4 g/mol |
IUPAC Name |
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid |
InChI |
InChI=1S/C16H16N4O4S/c21-13(17-10-14(22)23)9-12-15(24)19-16(25-12)20-18-8-4-7-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,17,21)(H,22,23)(H,19,20,24)/b7-4+,18-8+ |
InChI Key |
VPKCLIDYXFKSPK-FLGOTCTISA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C=N/NC2=NC(=O)C(S2)CC(=O)NCC(=O)O |
SMILES |
C1=CC=C(C=C1)C=CC=NNC2=NC(=O)C(S2)CC(=O)NCC(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C=CC=NNC2=NC(=O)C(S2)CC(=O)NCC(=O)O |
Origin of Product |
United States |
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